2-(1-propyl-1H-benzimidazol-2-yl)ethanol

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 2-(1-propylbenzimidazol-2-yl)ethanol
• InChI: InChI=1S/C12H16N2O/c1-2-8-14-11-6-4-3-5-10(11)13-12(14)7-9-15/h3-6,15H,2,7-9H2,1H3
• InChI Key: ZAMOQZOMNKSKPM-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2N=C1CCO

Description

2-(1-propyl-1H-benzimidazol-2-yl)ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a benzimidazole derivative that has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-(1-propyl-1H-benzimidazol-2-yl)ethanol is not fully understood. However, it is believed to act by modulating various signaling pathways in the body, including the MAPK/ERK and NF-κB pathways. It has also been shown to inhibit the activity of various enzymes, including COX-2 and iNOS.
Biochemical and Physiological Effects:
2-(1-propyl-1H-benzimidazol-2-yl)ethanol has been shown to have a wide range of biochemical and physiological effects. It has been demonstrated to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various inflammatory diseases. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-propyl-1H-benzimidazol-2-yl)ethanol in lab experiments include its wide range of biochemical and physiological effects, as well as its potential as a therapeutic agent for various diseases. However, there are also some limitations to its use in lab experiments, including its relatively high cost and the need for specialized equipment and expertise to synthesize and purify the compound.

Future Directions

There are several potential future directions for research on 2-(1-propyl-1H-benzimidazol-2-yl)ethanol. One area of interest is its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another area of interest is its potential as a neuroprotective agent, which could be useful in the prevention and treatment of various neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 2-(1-propyl-1H-benzimidazol-2-yl)ethanol involves the reaction of 2-aminobenzimidazole with propionaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatography techniques to obtain the pure compound.

Scientific Research Applications

2-(1-propyl-1H-benzimidazol-2-yl)ethanol has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. It has also been investigated for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.